Cas no 81154-16-7 ((5E)-2-Mercapto-5-(4-methoxybenzylidene)-1,3-thiazol-4(5H)-one)

• Product Name: (5E)-2-Mercapto-5-(4-methoxybenzylidene)-1,3-thiazol-4(5H)-one
• CAS No: 81154-16-7
• MF: C₁₁H₉NO₂S₂
• MW: 251.32466006279
• MDL: MFCD04969032
• CID: 871556
• PubChem ID: 1241605
• Update Time: 2025-06-08

(5E)-2-Mercapto-5-(4-methoxybenzylidene)-1,3-thiazol-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• (E)-2-Mercapto-5-(4-methoxybenzylidene)thiazol-4(5H)-one
• (5E)-2-Mercapto-5-(4-methoxybenzylidene)-1,3-thiazol-4(5H)-one
• (5E)-5-(4-methoxybenzylidene)-2-sulfanyl-1,3-thiazol-4(5H)-one
• (5E)-5-[(4-methoxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• 81154-16-7
• MFCD04969032
• CCG-276992
• CHEMBL3775949
• AKOS000307472
• (E)-5-(4-Methoxybenzylidene)-2-thioxothiazolidin-4-one
• AKOS000412362
• SR-01000005860
• (5E)-5-(4-methoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one
• Z44301480
• SR-01000005860-1
• Rhodanine, 5-p-methoxybenzylidene-
• BDBM50154351
• ALBB-009125
• AKOS B018328
• 5462-97-5

• MDL： MFCD04969032
• Inchi： 1S/C11H9NO2S2/c1-14-8-4-2-7(3-5-8)6-9-10(13)12-11(15)16-9/h2-6H,1H3,(H,12,13,15)/b9-6+
• InChI Key： ORGCJYCWFZQEFX-RMKNXTFCSA-N
• SMILES： S1C(NC(/C/1=C\C1C=CC(=CC=1)OC)=O)=S

Computed Properties

• Exact Mass: 251.00700
• Monoisotopic Mass: 251.00747088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 95.7Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 414.3±55.0 °C at 760 mmHg
• Flash Point: 204.4±31.5 °C
• PSA: 102.76000
• LogP: 2.03090
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

(5E)-2-Mercapto-5-(4-methoxybenzylidene)-1,3-thiazol-4(5H)-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (5E)-2-Mercapto-5-(4-methoxybenzylidene)-1,3-thiazol-4(5H)-one

Chemical Compound CAS No. 81154-16-7: (5E)-2-Mercapto-5-(4-methoxybenzylidene)-1,3-thiazol-4(5H)-one

The compound with CAS No. 81154-16-7, known as (5E)-2-Mercapto-5-(4-methoxybenzylidene)-1,3-thiazol-4(5H)-one, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of thiazoles, which are five-membered heterocycles containing sulfur and nitrogen atoms. The presence of the mercapto (-SH) group and the 4-methoxybenzylidene substituent makes this compound unique, offering a wide range of functional groups for further chemical modifications and applications.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery and development. The (5E)-2-Mercapto-5-(4-methoxybenzylidene)-1,3-thiazol-4(5H)-one structure has shown promising antioxidant properties, making it a potential candidate for use in pharmaceuticals aimed at combating oxidative stress-related diseases. Additionally, its anti-inflammatory activity has been explored in preclinical models, suggesting its potential role in treating conditions such as arthritis and neurodegenerative disorders.

The synthesis of this compound typically involves a condensation reaction between an appropriate thioamide and an aldehyde or ketone derivative. The 4-methoxybenzylidene group introduces steric hindrance and electronic effects that can influence the reactivity of the molecule. Researchers have also investigated the catalytic activity of this compound in various organic transformations, particularly in the presence of transition metal catalysts.

In terms of physical properties, (5E)-2-Mercapto-5-(4-methoxybenzylidene)-1,3-thiazol-4(5H)-one exhibits a melting point around 200°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-visible spectrum shows strong absorption bands due to the conjugated system formed by the thiazole ring and the benzylidene substituent. This makes it a suitable candidate for applications in optoelectronic materials, where absorption properties are critical.

Recent advancements in computational chemistry have allowed for detailed studies of the electronic structure of this compound. Density functional theory (DFT) calculations have revealed that the sulfur atom in the thiazole ring plays a crucial role in stabilizing the molecule's electronic configuration. This understanding has paved the way for designing more efficient derivatives with tailored properties for specific applications.

The integration of this compound into polymer matrices has also been explored for use in advanced materials. Its ability to form hydrogen bonds with polymer chains enhances mechanical properties, making it a valuable additive in composite materials used in aerospace and automotive industries.

In conclusion, (5E)-2-Mercapto-5-(4-methoxybenzylidene)-1,3-thiazol-4(5H)-one is a versatile compound with a rich chemical structure that offers numerous opportunities for research and development. Its unique combination of functional groups and favorable physical properties positions it as a key player in fields ranging from pharmaceuticals to materials science. Continued exploration into its synthesis, characterization, and applications will undoubtedly unlock new potentials for this intriguing molecule.